Cas no 194426-97-6 (1,6-Bis(2-oxocyclopentyl)hexane-1,6-dione)

1,6-Bis(2-oxocyclopentyl)hexane-1,6-dione structure
194426-97-6 structure
Product Name:1,6-Bis(2-oxocyclopentyl)hexane-1,6-dione
CAS No:194426-97-6
MF:C16H22O4
MW:278.343485355377
CID:2788502
Update Time:2023-08-07

1,6-Bis(2-oxocyclopentyl)hexane-1,6-dione Chemical and Physical Properties

Names and Identifiers

    • 1,6-BIS(2-OXOCYCLOPENTYL)HEXANE-1,6-DIONE
    • 1,6-Bis(2-oxocyclopentyl)hexane-1,6-dione
    • Inchi: 1S/C16H22O4/c17-13(11-5-3-9-15(11)19)7-1-2-8-14(18)12-6-4-10-16(12)20/h11-12H,1-10H2
    • InChI Key: SPJCPXMQEROBGN-UHFFFAOYSA-N
    • SMILES: O=C1CCCC1C(CCCCC(C1C(CCC1)=O)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 384
  • XLogP3: 1.1
  • Topological Polar Surface Area: 68.3
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司